molecular formula C11H14ClNO2 B8599872 Benzenecarboximidic acid, 3-acetyl-, ethyl ester, hydrochloride CAS No. 60694-93-1

Benzenecarboximidic acid, 3-acetyl-, ethyl ester, hydrochloride

Cat. No.: B8599872
CAS No.: 60694-93-1
M. Wt: 227.69 g/mol
InChI Key: JGCYJVQUBUHMMC-UHFFFAOYSA-N
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Description

Benzenecarboximidic acid, 3-acetyl-, ethyl ester, hydrochloride is a useful research compound. Its molecular formula is C11H14ClNO2 and its molecular weight is 227.69 g/mol. The purity is usually 95%.
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Properties

CAS No.

60694-93-1

Molecular Formula

C11H14ClNO2

Molecular Weight

227.69 g/mol

IUPAC Name

ethyl 3-acetylbenzenecarboximidate;hydrochloride

InChI

InChI=1S/C11H13NO2.ClH/c1-3-14-11(12)10-6-4-5-9(7-10)8(2)13;/h4-7,12H,3H2,1-2H3;1H

InChI Key

JGCYJVQUBUHMMC-UHFFFAOYSA-N

Canonical SMILES

CCOC(=N)C1=CC=CC(=C1)C(=O)C.Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

A solution of 7.25 g (0.05 mol) of 3-acetylbenzonitrile (Aldrich, Buchs, Switzerland; Cat. No. 29,221-4) in 150 ml of diethyl ether and 4.5 ml of ethanol is saturated at 0° C. with dry hydrochloric acid gas and then left to stand at 0° C. for 2 days. The product that has crystallized out is filtered off and the title compound is obtained after recrystallization from ethanol/diethyl ether, m.p. 110° C. (decomp.).
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Synthesis routes and methods II

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A solution of 7.25 g (0.05 mol) of 3-acetylbenzonitrile in 150 ml of ether and 4.5 ml of ethanol is saturated at 0° with dry hydrochloric acid gas and then left to stand at 0° for 2 days. The product which crystallises out is filtered off and recrystallised from ethanol/ether; m.p. 110° (with decomposition).
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Synthesis routes and methods III

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To an ice-water cooled solution of 29 g. (0.2 mole) of m-cyanoacetophenone in 375 ml. of dry toluene, containing 13 ml. (0.2 mole) of absolute ethanol, is bubbled a stream of hydrogen chloride gas for 2 hours. The solution is allowed to stand in a cold room overnight. The precipitate which forms is collected to give 34 g. of product. A small amount is recrystallized from ethanol (petroleum ether is added to initiate precipitation) to afford a sample with a melting point of 130°-132°.
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